N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C24H22N2O4/c1-3-16-7-12-22-21(13-16)26-24(30-22)17-5-4-6-18(14-17)25-23(27)15-29-20-10-8-19(28-2)9-11-20/h4-14H,3,15H2,1-2H3,(H,25,27)
• InChI Key: ZZRSZIJMWRPJKM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=O)COC4=CC=C(C=C4)OC
• Molecular Formula: C24H22N2O4
• Molecular Weight: 402.4 g/mol

Description

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide, also known as EBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EBA is a small molecule that belongs to the class of benzoxazole derivatives and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide is not fully understood, but it is believed to act through multiple pathways. N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide has been found to inhibit the activity of various enzymes, including cyclooxygenase-2, lipoxygenase, and histone deacetylase. It has also been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects
N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide has been found to exhibit various biochemical and physiological effects, including anti-proliferative, anti-inflammatory, and neuroprotective effects. N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide has also been shown to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide in lab experiments is its small molecular size, which allows for easy delivery and penetration into cells. N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide is also relatively stable and can be stored for long periods of time. However, one of the limitations of using N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide. One of the areas of interest is the development of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide derivatives with improved solubility and bioavailability. Another area of interest is the study of the potential therapeutic applications of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide in other diseases, such as cardiovascular disease and diabetes. Additionally, further research is needed to fully understand the mechanism of action of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide and its potential interactions with other drugs.
In conclusion, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide is a promising chemical compound that has shown potential therapeutic applications in various diseases. Its small molecular size, stability, and multiple pathways of action make it an attractive candidate for further research and development.

Synthesis Methods

The synthesis of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide involves the condensation of 2-amino-5-ethylbenzoic acid with 2-nitrophenylacetic acid, followed by reduction of the nitro group to an amino group, and subsequent coupling with 2-(4-methoxyphenoxy)acetic acid. The final product is obtained after purification through recrystallization.

Scientific Research Applications

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. In cancer research, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In neurodegenerative disorder research, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide has been shown to protect neurons from oxidative stress and reduce neuroinflammation. In inflammation research, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-methoxyphenoxy)acetamide has been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation.